2,3,5-Trimethyl-6-nitropyridine

• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18g/mol
• IUPAC Name: 2,3,5-trimethyl-6-nitropyridine
• InChI: InChI=1S/C8H10N2O2/c1-5-4-6(2)8(10(11)12)9-7(5)3/h4H,1-3H3
• InChI Key: YCQKAICRVRYJCJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(N=C1C)[N+](=O)[O-])C

Description

2,3,5-Trimethyl-6-nitropyridine is a substituted pyridine derivative featuring a nitro group (-NO₂) at the 6-position and methyl groups (-CH₃) at the 2-, 3-, and 5-positions. This compound is of interest in organic synthesis due to its electron-withdrawing nitro group and steric effects imposed by the methyl substituents, which influence reactivity in nucleophilic aromatic substitution and other transformations.

Comparison with Similar Compounds

Structural Analogues and Similarity Scores

The following table summarizes structurally similar compounds, their substituents, and similarity scores (calculated using molecular descriptors or fingerprint-based algorithms):

CAS No.	Compound Name	Substituents	Similarity Score	Key Functional Groups
7477-10-3	6-Chloro-5-nitronicotinic acid	-Cl (6), -NO₂ (5), -COOH (2)	0.96	Nitro, Carboxylic acid
23056-40-8	2-Chloro-5-methyl-3-nitropyridine	-Cl (2), -CH₃ (5), -NO₂ (3)	0.80	Nitro, Chloro
88312-64-5	Methyl 2-amino-5-nitronicotinate	-NH₂ (2), -NO₂ (5), -COOCH₃ (3)	0.81	Nitro, Ester, Amine
154012-15-4	Ethyl 4,6-dichloro-5-nitronicotinate	-Cl (4,6), -NO₂ (5), -COOCH₂CH₃ (3)	0.82	Nitro, Ester, Chloro

Key Observations :

• 6-Chloro-5-nitronicotinic acid (CAS 7477-10-3) exhibits the highest similarity (0.96) due to shared nitro and pyridine core features. The presence of a carboxylic acid group (-COOH) instead of methyl substituents enhances its polarity and acidity compared to 2,3,5-Trimethyl-6-nitropyridine .
• 2-Chloro-5-methyl-3-nitropyridine (CAS 23056-40-8) has a lower similarity score (0.80) due to positional differences in substituents (chloro at 2 vs. methyl at 2,3,5) and fewer methyl groups, which reduce steric hindrance .
• Methyl 2-amino-5-nitronicotinate (CAS 88312-64-5) introduces an amine group (-NH₂) and ester (-COOCH₃), making it more reactive in coupling reactions but less stable under acidic conditions compared to the methyl-nitro derivative .